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Compound of Interest

Compound Name:
4-chloro-N-methylisatoic

anhydride

Cat. No.: B8552175

Get Quote

Executive Summary
4-Chloro-N-methylisatoic anhydride (7-chloro-1-methyl-2H-3,1-benzoxazine-2,4(1H)-dione)

is a highly reactive electrophile used primarily as an intermediate for introducing the 4-chloro-N-

methylanthraniloyl pharmacophore. Due to the synergistic electronic effects of the electron-

withdrawing chlorine substituent and the cyclic anhydride moiety, this compound exhibits high

moisture sensitivity.

Improper storage leads to rapid hydrolysis, evolving carbon dioxide and yielding the ring-

opened impurity, 4-chloro-N-methylanthranilic acid. This guide delineates the mechanistic

degradation pathways and establishes a self-validating storage protocol to maintain >98%

purity over extended periods.

Chemical Identity & Reactivity Profile[1][2][3][4]
The stability profile of 4-chloro-N-methylisatoic anhydride is governed by the lability of the

benzoxazinone ring system.
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Property Specification Impact on Stability

CAS Number
40928-13-0 (Parent 4-Cl) / N-

Me Analog
Unique identifier for tracking.

Moisture Sensitivity High
Rapidly hydrolyzes in ambient

humidity.

Electronic Effect 7-Chloro Substituent

Electron-withdrawing group

(EWG) increases

electrophilicity of the C4

carbonyl, accelerating

nucleophilic attack by water.

Steric/Electronic N-Methyl Group

Prevents base-catalyzed self-

polymerization (common in

NH-isatoic anhydrides) but

does not protect against

neutral hydrolysis.

Thermal Stability Moderate

Susceptible to thermal

decarboxylation above 200°C;

however, slow degradation

occurs at >40°C.

Mechanistic Insight: The "Double-Edged" Chlorine
The chlorine atom at the 7-position (systematic numbering) exerts an inductive electron-

withdrawing effect (-I). While this makes the compound a potent acylating agent for synthesis, it

simultaneously lowers the activation energy for hydrolysis. Water molecules, acting as

nucleophiles, attack the C4 carbonyl more aggressively than in the non-chlorinated parent

compound.

Degradation Mechanism
The primary degradation pathway is hydrolytic ring opening. This is an irreversible cascade

reaction driven by the entropic gain of CO₂ evolution.

Pathway Description
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Nucleophilic Attack: Atmospheric moisture (H₂O) attacks the highly electrophilic C4 carbonyl.

Ring Opening: The anhydride bond cleaves, forming a transient carbamic acid intermediate.

Decarboxylation: The unstable carbamic acid spontaneously loses CO₂, yielding the stable

degradation product, 4-chloro-N-methylanthranilic acid.
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Figure 1: Hydrolytic degradation pathway of 4-chloro-N-methylisatoic anhydride.

Storage & Handling Protocol
To mitigate the degradation described above, the following "Inert-Cold-Dry" (ICD) protocol must

be strictly enforced.

Environmental Controls[2]
Temperature: Store at 2°C to 8°C for active use; -20°C for long-term archiving (>3 months).

Rationale: Lowering temperature reduces the kinetic rate of hydrolysis and thermal

decarboxylation.

Atmosphere: Headspace must be purged with Argon (Ar) or Nitrogen (N₂).

Rationale: Argon is heavier than air and provides a superior blanket against moisture

ingress compared to Nitrogen.

Humidity: Relative Humidity (RH) must be maintained <10%.
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Container Specifications
Primary Vessel: Amber glass vial with a Teflon-lined screw cap or crimp seal.

Note: Avoid polyethylene (PE) bags as primary containment due to moisture permeability.

Secondary Containment: Sealed desiccator containing active desiccant (e.g., indicating silica

gel or molecular sieves).

Handling Workflow (Self-Validating)
This workflow ensures that the act of using the chemical does not compromise the remaining

stock.
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Figure 2: Handling workflow to prevent condensation-induced hydrolysis.

Critical Step: Never open a cold bottle in ambient air. Condensation will form immediately on

the hygroscopic solid, initiating hydrolysis that continues even after the bottle is returned to the

freezer.
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Quality Control: Analytical Monitoring
Routine verification of purity is essential before using stored material in critical synthesis.

Visual Inspection[5]
Pass: White to off-white crystalline powder.

Fail: Clumping, yellowing, or gas pressure buildup (pop sound upon opening) indicates

hydrolysis (CO₂ release).

Quantitative HPLC Method
This method separates the anhydride from its hydrolyzed anthranilic acid impurity.

Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus), 3.5 µm, 4.6 x 100 mm

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient 5% B to 95% B over 10 min

Flow Rate 1.0 mL/min

Detection
UV at 254 nm (aromatic ring) and 310 nm

(specific for anthranilate fluorescence)

Retention Order
1. Hydrolyzed Acid (Polar, elutes early) 2. Intact

Anhydride (Less polar, elutes later)

Note: Prepare samples in anhydrous acetonitrile and inject immediately. Do not use water or

alcohols as diluents, as they will react with the sample during analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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